Cas no 2408936-77-4 (rac-tert-butyl N-[(1R,2S)-2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]cyclohexyl]carbamate)

• Product Name: rac-tert-butyl N-[(1R,2S)-2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]cyclohexyl]carbamate
• CAS No: 2408936-77-4
• MF: C₁₄H₂₄N₄O₃
• MW: 296.365363121033
• CID: 5767166
• PubChem ID: 165705297
• Update Time: 2025-05-26

rac-tert-butyl N-[(1R,2S)-2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]cyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl N-[(1R,2S)-2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]cyclohexyl]carbamate
• EN300-7548802
• 2408936-77-4

• Inchi： 1S/C14H24N4O3/c1-14(2,3)21-13(20)15-11-6-4-5-7-12(11)18-8-10(9-19)16-17-18/h8,11-12,19H,4-7,9H2,1-3H3,(H,15,20)/t11-,12+/m1/s1
• InChI Key： TZRSBXYEELAVBO-NEPJUHHUSA-N
• SMILES： O(C(C)(C)C)C(N[C@@H]1CCCC[C@@H]1N1C=C(CO)N=N1)=O

Computed Properties

• Exact Mass: 296.18484064g/mol
• Monoisotopic Mass: 296.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 89.3Ų

Additional information on rac-tert-butyl N-[(1R,2S)-2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]cyclohexyl]carbamate

rac-tert-butyl N-[(1R,2S)-2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]cyclohexyl]carbamate (CAS No. 2408936-77-4): An Overview

rac-tert-butyl N-[(1R,2S)-2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]cyclohexyl]carbamate (CAS No. 2408936-77-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclohexyl ring, a 1H-1,2,3-triazol moiety, and a hydroxymethyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The 1H-1,2,3-triazol ring is a versatile and bioactive scaffold that has been extensively studied for its role in various biological processes. It is known for its ability to form stable covalent bonds and its involvement in key biological pathways. The presence of the hydroxymethyl group further enhances the compound's reactivity and solubility, making it an attractive candidate for drug development.

Recent research has highlighted the potential of rac-tert-butyl N-[(1R,2S)-2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]cyclohexyl]carbamate in the treatment of various diseases. For instance, studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. In a study published in the *Journal of Medicinal Chemistry*, researchers demonstrated that the compound effectively inhibited the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival.

The cyclohexyl ring in the structure of rac-tert-butyl N-[(1R,2S)-2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]cyclohexyl]carbamate contributes to its overall stability and bioavailability. This ring system is known for its ability to enhance the lipophilicity of molecules, which can improve their absorption and distribution within the body. Additionally, the tert-butyl group provides steric protection to the carbamate moiety, potentially increasing the compound's resistance to metabolic degradation.

In terms of synthetic methods, rac-tert-butyl N-[(1R,2S)-2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]cyclohexyl]carbamate can be synthesized through a series of well-established chemical reactions. One common approach involves the coupling of a cyclohexylamine derivative with a hydroxymethyl triazole intermediate using standard coupling reagents such as HATU or EDC·HCl. The resulting intermediate is then treated with tert-butyloxycarbonyl (Boc) anhydride to form the final product.

The pharmacological profile of rac-tert-butyl N-[(1R,2S)-2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]cyclohexyl]carbamate has been extensively studied in both in vitro and in vivo models. In vitro assays have shown that the compound exhibits high selectivity towards specific targets, such as kinases and proteases involved in inflammatory responses and cancer progression. In vivo studies have further confirmed these findings, demonstrating that the compound can effectively reduce inflammation and tumor growth in animal models.

One of the key challenges in developing rac-tert-butyl N-[(1R,2S)-2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]cyclohexyl]carbamate as a therapeutic agent is optimizing its pharmacokinetic properties. Researchers are actively working on modifying the structure of the compound to improve its solubility, stability, and bioavailability. For example, recent studies have explored the use of prodrug strategies to enhance the oral bioavailability of the compound.

In conclusion, rac-tert-butyl N-[(1R,2S)-2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]cyclohexyl]carbamate (CAS No. 2408936-77-4) represents a promising lead compound for further development in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for treating various diseases. Ongoing research continues to explore its full potential and optimize its properties for clinical applications.